2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-7-methyl-3-{(Z)-[4-oxo-3-(propan-2-yl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C28H29N5O4S2
• Molecular Weight: 563.7 g/mol
• IUPAC Name: (5Z)-5-[[2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-propan-2-yl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C28H29N5O4S2/c1-17(2)33-27(35)23(39-28(33)38)13-20-25(29-24-7-4-18(3)14-32(24)26(20)34)31-10-8-30(9-11-31)15-19-5-6-21-22(12-19)37-16-36-21/h4-7,12-14,17H,8-11,15-16H2,1-3H3/b23-13-
• InChI Key: CWUJCVPCARKCPL-QRVIBDJDSA-N
• Isomeric SMILES: CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)C(C)C)N4CCN(CC4)CC5=CC6=C(C=C5)OCO6)C=C1
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)C(C)C)N4CCN(CC4)CC5=CC6=C(C=C5)OCO6)C=C1

Description

2-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-7-methyl-3-{(Z)-[4-oxo-3-(propan-2-yl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic compound with a diverse range of applications in scientific research. This compound is characterized by its intricate structure, which includes a benzodioxole group, a piperazine ring, and a pyrido[1,2-a]pyrimidin-4-one core. Its unique chemical properties make it a valuable subject of study in various fields, including chemistry, biology, medicine, and industry.

Preparation Methods

The synthesis of 2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-7-methyl-3-{(Z)-[4-oxo-3-(propan-2-yl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one involves several steps. One common synthetic route starts with the preparation of 1-(3’,4’-methylenedioxybenzyl)piperazine, which is then reacted with 2-chloropyrimidine in the presence of anhydrous potassium carbonate in xylene at 130°C for 9 hours . The resulting product is then purified through a series of extractions and crystallizations to obtain the desired compound.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The benzodioxole group can be oxidized under specific conditions to form corresponding quinones.

Reduction: The pyrimidinone core can be reduced to its corresponding dihydropyrimidine derivative.

Substitution: The piperazine ring can undergo nucleophilic substitution reactions with various electrophiles. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like alkyl halides. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-7-methyl-3-{(Z)-[4-oxo-3-(propan-2-yl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It serves as a probe to study various biological processes.

Medicine: It has potential therapeutic applications due to its ability to interact with specific molecular targets.

Industry: It is used in the development of new materials and chemical processes.

Comparison with Similar Compounds

Compared to other similar compounds, 2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-7-methyl-3-{(Z)-[4-oxo-3-(propan-2-yl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one is unique due to its specific structural features and chemical properties. Similar compounds include:

Piribedil: An antiparkinsonian agent with a simpler structure.

Trivastal: Another dopamine agonist with different substituents on the piperazine ring.

This compound’s unique combination of functional groups and structural complexity makes it a valuable subject of study in various scientific disciplines.